ethyl (3R)-3-amino-3-cyclopropylpropanoate hydrochloride

• IUPAC Name: ethyl (3R)-3-amino-3-cyclopropylpropanoate;hydrochloride
• InChI: InChI=1S/C8H15NO2.ClH/c1-2-11-8(10)5-7(9)6-3-4-6;/h6-7H,2-5,9H2,1H3;1H/t7-;/m1./s1
• InChI Key: AETRDBGBHBURIS-OGFXRTJISA-N
• Canonical SMILES: CCOC(=O)CC(C1CC1)N.Cl
• Isomeric SMILES: CCOC(=O)C[C@H](C1CC1)N.Cl
• Molecular Formula: C8H16ClNO2
• Molecular Weight: 193.67 g/mol
• CAS No.: 2193052-23-0

Description

Ethyl (3R)-3-amino-3-cyclopropylpropanoate hydrochloride is a useful research compound. Its molecular formula is C8H16ClNO2 and its molecular weight is 193.67. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Synthesis of Edeine Analogs Ethyl (3R,4S)- and (3S,4S)-4-[(benzyloxycarbonyl)amino]-5-[(tert-butyloxycarbonyl)amino]-3-hydroxypentanoates, related to ethyl (3R)-3-amino-3-cyclopropylpropanoate hydrochloride, are synthesized for the development of edeine analogs. These compounds are derived from differently N-protected (S)-2,3-diaminopropanoic acid. The absolute configuration of newly generated asymmetric carbon atoms is determined using 1H NMR spectroscopy (Czajgucki, Sowiński, & Andruszkiewicz, 2003).

• Polymorphism in Pharmaceutical Compounds Two polymorphic forms of a compound structurally similar to this compound are characterized using spectroscopic and diffractometric techniques. These studies help in understanding the challenges faced in the analytical and physical characterization of such compounds (Vogt, Williams, Johnson, & Copley, 2013).

• Enantioselective Synthesis Techniques The paper describes an enantioselective synthesis method for a compound related to this compound, starting from enantiomerically enriched ethyl 3-cyclohexyl-2,3-dihydroxypropanoate. This highlights the importance of enantioselective methods in the synthesis of complex organic compounds (Alonso, Santacana, Rafecas, & Riera, 2005).

Chemical Transformations and Analyses

• Tandem Ring Opening and Oximation Process A study showcases the reaction of hydroxylamine hydrochloride with a compound similar to this compound, resulting in a tandem ring opening and oximation process. This highlights a novel chemical transformation pathway that could be relevant for similar compounds (Saravanan, Babu, & Muthusubramanian, 2007).

• Study on Schiff and Mannich Bases Research on the synthesis of Schiff and Mannich bases of isatin derivatives with compounds related to this compound provides insights into the formation of these bases, which are significant in medicinal chemistry (Bekircan & Bektaş, 2008).

Applications in Pharmacology

• Pharmacological Characterization of Related Compounds A study details the in vitro and in vivo pharmacological characterization of a compound structurally similar to this compound. This research is crucial for understanding the therapeutic potential and pharmacokinetics of such compounds (Croci et al., 2007).

• Spectroscopic Characterization and Crystal Structures Comprehensive chemical characterization of cathinone derivatives structurally similar to this compound is performed using various spectroscopic techniques. This research contributes to the understanding of the structural and chemical properties of related compounds (Kuś, Kusz, Książek, Pieprzyca, & Rojkiewicz, 2016).